Cas no 2193060-69-2 (2-(3-cyanophenoxy)-N-(2-methoxyethyl)-N-methylacetamide)

• Product Name: 2-(3-cyanophenoxy)-N-(2-methoxyethyl)-N-methylacetamide
• CAS No: 2193060-69-2
• MF: C₁₃H₁₆N₂O₃
• MW: 248.277743339539
• CID: 5853023
• PubChem ID: 137951850
• Update Time: 2025-07-01

2-(3-cyanophenoxy)-N-(2-methoxyethyl)-N-methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-cyanophenoxy)-N-(2-methoxyethyl)-N-methylacetamide
• 2193060-69-2
• EN300-1697457

• Inchi： 1S/C13H16N2O3/c1-15(6-7-17-2)13(16)10-18-12-5-3-4-11(8-12)9-14/h3-5,8H,6-7,10H2,1-2H3
• InChI Key： NPYMTRQVSWBRIC-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C#N)C=1)CC(N(C)CCOC)=O

Computed Properties

• Exact Mass: 248.11609238g/mol
• Monoisotopic Mass: 248.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 62.6Ų

Additional information on 2-(3-cyanophenoxy)-N-(2-methoxyethyl)-N-methylacetamide

Introduction to 2-(3-cyanophenoxy)-N-(2-methoxyethyl)-N-methylacetamide (CAS No. 2193060-69-2) in Modern Chemical Biology

2-(3-cyanophenoxy)-N-(2-methoxyethyl)-N-methylacetamide, identified by its CAS number 2193060-69-2, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to the class of amides, characterized by a carbonyl group linked to a nitrogen atom, which often contributes to its bioactivity. The presence of a cyano group at the phenyl ring and an N-methoxyethyl substituent on the nitrogen atom introduces additional layers of reactivity and potential biological significance, making it a subject of interest for researchers exploring novel pharmacophores.

The molecular structure of 2-(3-cyanophenoxy)-N-(2-methoxyethyl)-N-methylacetamide (CAS No. 2193060-69-2) consists of a phenyl ring substituted with a cyano group at the 3-position, linked to an acetamide moiety. The acetamide is further modified with an N-methoxyethyl group, which can influence both the solubility and the interaction with biological targets. This particular arrangement of functional groups suggests potential applications in drug discovery, particularly in the development of molecules that require precise targeting and selectivity.

In recent years, there has been growing interest in amide-based compounds for their role as intermediates in the synthesis of pharmaceuticals. The versatility of amides allows for modifications that can fine-tune their pharmacokinetic and pharmacodynamic properties. For instance, the N-methoxyethyl group in 2-(3-cyanophenoxy)-N-(2-methoxyethyl)-N-methylacetamide (CAS No. 2193060-69-2) may enhance solubility while reducing toxicity, making it an attractive candidate for further development.

One of the most compelling aspects of this compound is its potential as a scaffold for drug design. The cyano group at the phenyl ring can serve as a hydrogen bond acceptor or participate in π-stacking interactions with biological targets, while the N-methoxyethyl group can modulate lipophilicity and metabolic stability. These features make 2-(3-cyanophenoxy)-N-(2-methoxyethyl)-N-methylacetamide (CAS No. 2193060-69-2) a promising candidate for further investigation in medicinal chemistry.

Recent studies have begun to explore the biological activity of structurally similar amides, providing insights into their potential therapeutic applications. For example, modifications to the phenyl ring and the amide nitrogen have been shown to influence binding affinity and selectivity for various enzymes and receptors. While specific data on 2-(3-cyanophenoxy)-N-(2-methoxyethyl)-N-methylacetamide (CAS No. 2193060-69-2) is still emerging, these findings suggest that it may exhibit inhibitory effects on targets relevant to inflammation, cancer, or neurodegenerative diseases.

The synthesis of 2-(3-cyanophenoxy)-N-(2-methoxyethyl)-N-methylacetamide (CAS No. 2193060-69-2) involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions followed by condensation steps to form the amide bond. The introduction of the cyano group typically involves cyanation reactions, while the N-methoxyethyl modification can be achieved through alkylation or etherification techniques.

From a computational chemistry perspective, molecular modeling studies can provide valuable insights into the interactions between 2-(3-cyanophenoxy)-N-(2-methoxyethyl)-N-methylacetamide (CAS No. 2193060-69-2) and potential biological targets. These studies can help predict binding affinities, identify key interaction sites, and guide structural modifications to enhance efficacy. Additionally, computational methods can be used to assess metabolic stability and predict potential side effects, which are crucial considerations in drug development.

The role of amides as bioactive molecules is well-documented in literature, with numerous examples demonstrating their therapeutic potential. The structural features present in 2-(3-cyanophenoxy)-N-(2-methoxyethyl)-N-methylacetamide (CAS No. 2193060-69-2) align well with these trends, suggesting that it may exhibit desirable pharmacological properties. Further research is needed to fully elucidate its biological activity and therapeutic potential.

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